Cas no 72749-89-4 (4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione)

• Product Name: 4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• CAS No: 72749-89-4
• MF: C₄H₄N₄O₂
• MW: 140.100159645081
• CID: 1760891
• PubChem ID: 3085836
• Update Time: 2025-04-21

4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• 1,3,4,6-tetrahydroimidazo[4,5-d]imidazole-2,5-dione
• Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, diacetyltetrahydro-
• AGWIAWWOIOUIPW-UHFFFAOYSA-N
• Imidazo(4,5-d)imidazole-2,5(1H,3H)-dione, diacetyltetrahydro-
• 72749-89-4

• Inchi： 1S/C4H4N4O2/c9-3-5-1-2(7-3)8-4(10)6-1/h(H2,5,7,9)(H2,6,8,10)
• InChI Key： AGWIAWWOIOUIPW-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(NC(N2)=O)N1

Computed Properties

• Exact Mass: 140.03352
• Monoisotopic Mass: 140.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26